Cas no 2171988-08-0 (3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid
• CAS No: 2171988-08-0
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6484510
• PubChem ID: 165959428
• Update Time: 2025-05-23

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid
• 2171988-08-0
• EN300-1562053
• 3-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C25H24N2O5/c1-2-25(23(29)30)15-27(16-25)22(28)12-7-13-26-24(31)32-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,2,13-16H2,1H3,(H,26,31)(H,29,30)
• InChI Key： QEWYTSBRADXFBZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid

Comprehensive Analysis of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid (CAS No. 2171988-08-0)

The compound 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid (CAS No. 2171988-08-0) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring an azetidine ring and an alkynyl linkage, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing focus on targeted therapeutics. The alkynyl group in its structure enables click chemistry applications, a hot topic in bioconjugation and proteomics. This aligns with current trends in precision medicine, where researchers seek modular tools for protein labeling and drug delivery systems.

The azetidine moiety in this compound is particularly noteworthy, as this four-membered nitrogen heterocycle is gaining attention for its role in improving pharmacokinetic properties of drug candidates. Pharmaceutical scientists are exploring its potential to enhance metabolic stability and target binding affinity, making 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid a compound of significant interest in fragment-based drug design.

From a synthetic chemistry perspective, this compound represents an excellent example of multifunctional building blocks. The presence of both carboxylic acid and Fmoc-protected amine groups allows for sequential peptide coupling reactions, while the alkyne functionality provides a handle for bioorthogonal chemistry. These features make it valuable for creating peptide-drug conjugates, a rapidly growing area in oncological research and diagnostic probe development.

Quality control of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions is crucial for its application in automated peptide synthesizers, where consistent performance is essential. Recent improvements in chiral synthesis methods have made such non-proteinogenic amino acids more accessible to researchers.

Looking forward, the applications of this compound may expand into materials science, particularly in the development of biofunctionalized surfaces and smart biomaterials. Its ability to participate in both peptide bond formation and click chemistry reactions makes it a versatile tool for creating hybrid organic-inorganic materials with precise molecular architectures. This dual functionality addresses current challenges in tissue engineering and biosensor development.

For researchers working with 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid, proper storage conditions are essential to maintain its reactivity. The compound should be kept in a cool, dry environment, protected from light and moisture. When handling, standard laboratory safety protocols for amino acid derivatives should be followed, including the use of appropriate personal protective equipment.

The synthesis and application of this compound exemplify the intersection of organic chemistry, peptide science, and materials engineering. As research continues to explore the boundaries of molecular design, compounds like 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid will likely play increasingly important roles in developing next-generation therapeutic agents and diagnostic tools.